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Compound of Interest

Compound Name: Hexadecane, 5-butyl-

Cat. No.: B13788955

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of "Hexadecane, 5-butyl-" (CAS
6912-07-8), a branched-chain alkane, and its potential application as a component in advanced
lubricant formulations. This document details its physicochemical properties, expected
performance benefits, and standardized protocols for its evaluation.

Introduction

Hexadecane, 5-butyl- is a saturated hydrocarbon belonging to the isoparaffin family.[1]
Isoparaffins are known for their advantageous performance properties in lubricant applications,
including high viscosity indices, low pour points, and excellent oxidation stability. These
characteristics make them desirable components for high-performance synthetic lubricants.
The branched structure of 5-butyl-hexadecane is anticipated to impart favorable rheological
properties and thermal stability, making it a candidate for use as a base oil or a viscosity-
modifying additive in various lubricant formulations.

Physicochemical Properties of Hexadecane, 5-butyl-

A summary of the known physicochemical properties of Hexadecane, 5-butyl- is presented in
Table 1. This data is essential for formulators to predict its behavior in lubricant blends.
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Property Value Unit Source
Molecular Formula C20Ha2 - [1]
Molecular Weight 282.55 g/mol [1]
CAS Number 6912-07-8 - [1]
Appearance Colorless liquid - [2]
Dynamic Viscosity (1) Data not available Pa-s [1]

Normal Boiling Point

i Calculated value K [1]

(Tboil)
Normal Melting Point

Calculated value K [1]
(Tfus)
Critical Temperature

Calculated value K [1]
(Te)
Critical Pressure (Pc) Calculated value kPa [1]

Note: Experimental data for some properties of 5-butyl-hexadecane are limited. Calculated
values from chemical property databases are provided where available.

Performance in Lubricant Formulations

While specific performance data for 5-butyl-hexadecane in lubricant formulations is not readily
available in the public domain, the known benefits of isoparaffins in the C20-C40 range can be
used to infer its potential advantages. Isoparaffins are recognized for enhancing lubricant
performance due to their unique molecular structure.[3][4]

Expected Performance Benefits of Isoparaffins in Lubricants:
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Performance Parameter

Expected Benefit

Rationale

Viscosity Index (VI)

High

The branched structure of
isoparaffins leads to a smaller
change in viscosity with
temperature fluctuations,
resulting in a higher VI.[3]

Oxidation Stability

High

The saturated nature of
isoparaffins provides inherent
resistance to oxidation,

prolonging lubricant life.[3]

Pour Point

Low

The branching in the molecular
structure disrupts crystal lattice
formation at low temperatures,
leading to improved low-

temperature fluidity.[3]

Volatility (Noack)

Low

The higher molecular weight
and branched structure
contribute to lower volatility
compared to linear alkanes of

similar carbon number.[3]

Wear Protection

Good

The stable lubricating film
formed by isoparaffin-based
oils can effectively reduce
friction and wear between

moving parts.[5][6]

Recommended Experimental Protocols

To evaluate the performance of "Hexadecane, 5-butyl-" as a lubricant component, a series of

standardized tests should be conducted. The following are detailed protocols for key

performance indicators.

Objective: To determine the kinematic viscosity of the lubricant at 40°C and 100°C and

calculate the Viscosity Index (VI), which indicates the effect of temperature on viscosity. A
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higher VI signifies a more stable oil.[7][8]

Methodology (Based on ASTM D445 and ASTM D2270):[7][8][9][10][11][12][13][14]

o Apparatus: Calibrated glass capillary viscometer, constant temperature bath, stopwatch.
e Procedure (ASTM D445):

o Select a clean, dry, calibrated viscometer of a size that will give a flow time of not less than
200 seconds.

o Charge the viscometer with the test sample in the manner dictated by the design of the
instrument.

o Place the charged viscometer in the constant temperature bath set at 40°C (or 100°C)
long enough to reach temperature equilibrium.

o Using suction, draw the liquid up to a point about 5 mm above the upper timing mark.

o Release the suction and measure the time required for the meniscus to pass from the first
timing mark to the second.

o Repeat the measurement to obtain two readings that agree within the specified
repeatability.

o Calculate the kinematic viscosity by multiplying the average flow time by the viscometer
calibration constant.

o Calculation of Viscosity Index (ASTM D2270):[7][8][15]

o Using the kinematic viscosity values obtained at 40°C (KV40) and 100°C (KV100),
calculate the Viscosity Index using the formulas provided in the ASTM D2270 standard.

Objective: To assess the ability of the lubricant to protect against wear under sliding contact
conditions.

Methodology (Based on ASTM D4172 - Four-Ball Method):[16][17][18][19][20]
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e Apparatus: Four-Ball Wear Test Machine, microscope for wear scar measurement.
e Procedure:

o Three 12.7-mm diameter steel balls are clamped together and covered with the lubricant
sample.[18][19]

o Afourth 12.7-mm diameter steel ball is pressed with a specified force (e.g., 392 N) into the
cavity formed by the three clamped balls.[18][19]

o The test lubricant is heated to a specified temperature (e.g., 75°C).[18][19]
o The top ball is rotated at 1200 rpm for 60 minutes.[18][19]

o After the test, the three lower balls are cleaned, and the average diameter of the wear
scars is measured using a microscope.

o A smaller wear scar diameter indicates better anti-wear properties.[17]
Objective: To evaluate the resistance of the lubricant to oxidation under accelerated conditions.

Methodology (Based on ASTM D2272 - Rotating Pressure Vessel Oxidation Test - RPVOT):[21]
[22][23][24][25]

o Apparatus: Rotating pressure vessel, oxygen supply, catalyst coil (copper), constant
temperature bath.

e Procedure:

o

A 50g sample of the oil is placed in the pressure vessel with 5 mL of water and a copper
catalyst coil.

[¢]

The vessel is sealed, charged with oxygen to a pressure of 620 kPa, and placed in a
constant temperature bath at 150°C.

[¢]

The vessel is rotated at 100 rpm.

[e]

The pressure inside the vessel is monitored continuously.
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o The test is complete when the pressure drops by 175 kPa from the maximum pressure.

o The time taken to reach this pressure drop is the oxidation stability of the olil, reported in
minutes. A longer time indicates higher oxidation stability.
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Caption: General workflow for lubricant formulation and testing.

Molecular Structure

Isoparaffin Structure
(e.g., 5-butyl-hexadecane)

Structural Features

Branched Alkyl Chains Saturated C-C Bonds

High Molecular Weight

Eerformamce Characteristics

High Viscosity Index Good Oxidation Stability Low Volatility

Low Pour Point
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Caption: Structure-property relationship of isoparaffins in lubricants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://rtec-instruments.com/tribometer/tribometer-applications/astm-d4172-94-wear-preventive-characteristics-of-lubricating-fluid/
https://rtec-instruments.com/tribometer/tribometer-applications/astm-d4172-94-wear-preventive-characteristics-of-lubricating-fluid/
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D4172.PDF
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D4172-21.pdf
https://store.astm.org/d4172-94r04.html
https://store.astm.org/d2272-22.html
https://www.lin-tech.ch/english/ol571eng.html
https://www.intertek.com/petroleum/rbot-testing/
https://store.astm.org/d2272-14.html
https://www.focuslab.co.th/pdf/rpvot.pdf
https://www.benchchem.com/product/b13788955#hexadecane-5-butyl-as-a-component-in-lubricant-formulations
https://www.benchchem.com/product/b13788955#hexadecane-5-butyl-as-a-component-in-lubricant-formulations
https://www.benchchem.com/product/b13788955#hexadecane-5-butyl-as-a-component-in-lubricant-formulations
https://www.benchchem.com/product/b13788955#hexadecane-5-butyl-as-a-component-in-lubricant-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13788955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13788955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13788955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

